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Compound of Interest

Compound Name: [D-Trp34]-Neuropeptide Y

Cat. No.: B15616635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[D-Trp34]-Neuropeptide Y ([D-Trp34]-NPY) is a synthetic analog of Neuropeptide Y (NPY). It

is a potent and highly selective agonist for the Neuropeptide Y receptor subtype 5 (Y5 receptor)

[1][2]. The Y5 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the

central nervous system and is implicated in the regulation of food intake and energy balance[2]

[3]. Due to its selectivity, [D-Trp34]-NPY is a valuable tool for investigating the physiological

roles of the Y5 receptor and for screening potential therapeutic agents targeting this receptor.

These application notes provide a detailed protocol for the preparation, storage, and handling

of [D-Trp34]-NPY stock solutions to ensure their stability and biological activity for in vitro and in

vivo studies.

Quantitative Data Summary
A summary of the key quantitative data for [D-Trp34]-Neuropeptide Y is presented in the table

below for easy reference.
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Property Value Reference

Molecular Weight 4311.77 g/mol

Molecular Formula C₁₉₆H₂₈₉N₅₅O₅₆

CAS Number 153549-84-9

Y5 Receptor Affinity (pEC₅₀) 7.82 (rat)

Y1 Receptor Affinity (pEC₅₀) 6.44 (rat)

Y2 Receptor Affinity (pEC₅₀) > 6 (rat)

Y4 Receptor Affinity (pEC₅₀) 6.28 (rat)

Solubility
Soluble to 0.20 mg/mL in 20%

acetonitrile

Experimental Protocols
Materials

Lyophilized [D-Trp34]-Neuropeptide Y

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile phosphate-buffered saline (PBS), pH 7.4

20% Acetonitrile in sterile water

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol for Reconstitution of Lyophilized [D-Trp34]-
Neuropeptide Y
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This protocol outlines the steps for reconstituting lyophilized [D-Trp34]-NPY to create a stock

solution. Due to the hydrophobic nature of many peptides, a stepwise approach to

solubilization is recommended.

3.2.1. Pre-Reconstitution Handling

Before opening, allow the vial of lyophilized [D-Trp34]-NPY to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure that all the

lyophilized powder is at the bottom of the vial.

3.2.2. Solvent Selection and Reconstitution

The choice of solvent will depend on the experimental requirements. While 20% acetonitrile is

a confirmed solvent, for many biological assays, minimizing organic solvent concentration is

crucial.

Method A: Direct Reconstitution in Aqueous Buffer (for lower concentrations)

Calculate the required volume of sterile water or PBS to achieve the desired stock

concentration (e.g., for a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent).

Carefully add the calculated volume of sterile water or PBS to the vial. Direct the solvent

down the side of the vial to avoid disturbing the peptide powder.

Gently swirl the vial or pipette the solution up and down a few times to dissolve the peptide.

Avoid vigorous shaking or vortexing, as this can cause peptide aggregation.

If the peptide does not dissolve completely, proceed to Method B.

Method B: Reconstitution using an Organic Solvent (for higher concentrations or difficult to

dissolve peptide)

For hydrophobic peptides, it is recommended to first dissolve the peptide in a small amount

of an organic solvent like DMSO and then dilute with an aqueous buffer[4].
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Add a small volume of DMSO (e.g., 20-50 µL) to the vial to dissolve the peptide.

Once the peptide is completely dissolved in DMSO, slowly add the desired aqueous buffer

(e.g., sterile water or PBS) to reach the final desired concentration. The final concentration of

DMSO should be kept as low as possible for biological experiments.

Alternatively, based on the provided solubility data, you can use 20% acetonitrile to prepare

a stock solution of up to 0.20 mg/mL.

3.2.3. Aliquoting and Storage

Once the peptide is completely dissolved, aliquot the stock solution into single-use, sterile,

low-protein-binding microcentrifuge tubes. This is critical to prevent contamination and

degradation from repeated freeze-thaw cycles.

For short-term storage (up to one week), the reconstituted solution can be stored at 4°C.

For long-term storage, it is recommended to store the aliquots at -20°C or -80°C. Solutions

stored at -80°C can be stable for up to 6 months[1].

When ready to use, thaw a single aliquot at room temperature or on ice. Avoid repeated

freeze-thaw cycles of the same aliquot.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing [D-Trp34]-NPY stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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